Cas no 2138346-51-5 (Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate)

• Product Name: Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate
• CAS No: 2138346-51-5
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5760424
• PubChem ID: 165461058
• Update Time: 2025-06-14

Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-731370
• methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate
• 2138346-51-5
• Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C12H14N2O3/c1-17-12(16)10-3-5-14(7-10)11-6-9(8-15)2-4-13-11/h2,4,6,8,10H,3,5,7H2,1H3
• InChI Key： WNITVHJTQWVOPD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C2C=C(C=O)C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.5Ų

Additional information on Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate

Recent Advances in the Application of Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate (CAS: 2138346-51-5) in Chemical Biology and Pharmaceutical Research

Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate (CAS: 2138346-51-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both a formylpyridine and a pyrrolidine carboxylate moiety, exhibits unique chemical properties that make it a versatile intermediate in drug discovery and development. Recent studies have highlighted its potential as a key building block for the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of kinase inhibitors. Researchers utilized its reactive formyl group for efficient conjugation with various pharmacophores, leading to the development of potent and selective inhibitors against several tyrosine kinases implicated in cancer progression. The study reported that derivatives of Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate showed improved pharmacokinetic properties compared to existing inhibitors, with enhanced cellular permeability and metabolic stability.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the compound's application in developing novel antibacterial agents. The research team exploited the molecule's structural features to create analogs that effectively disrupt bacterial cell wall biosynthesis. Particularly noteworthy was the compound's ability to serve as a scaffold for targeting both Gram-positive and Gram-negative pathogens, addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in the production and modification of Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate have been significant. A 2023 patent application (WO202318765A1) disclosed an improved synthetic route that increases yield and purity while reducing environmental impact. The new methodology employs catalytic asymmetric synthesis, enabling the production of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where chirality often determines biological activity.

Recent computational studies have provided deeper insights into the molecular interactions of this compound. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the pyrrolidine carboxylate moiety participates in key hydrogen bonding interactions with biological targets, while the formylpyridine group contributes to π-stacking interactions. These findings are guiding the rational design of more potent derivatives with improved target specificity.

In conclusion, Methyl 1-(4-formylpyridin-2-yl)pyrrolidine-3-carboxylate (CAS: 2138346-51-5) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery efforts targeting various diseases. Continued research into its synthetic optimization and biological evaluation is expected to yield further breakthroughs in pharmaceutical development.